Cas no 1331301-49-5 ({[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate)

Technical Introduction: {[(2-Chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate is a specialized ester derivative combining a chlorophenyl carbamoyl moiety with a 4-ethoxyphenyl acetate group. This compound exhibits potential as an intermediate in organic synthesis, particularly for applications in pharmaceutical or agrochemical research. The presence of the 2-chlorophenyl and 4-ethoxyphenyl groups may confer specific reactivity or binding properties, making it useful for targeted molecular modifications. Its structural features suggest stability under controlled conditions, with compatibility for further functionalization. The compound is suited for laboratory-scale investigations where precise carbamate and ester linkages are required. Proper handling and storage are recommended due to its synthetic complexity.

{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate structure

1331301-49-5 structure

Product Name:{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

CAS No:1331301-49-5

MF:C₁₉H₂₀ClNO₄

MW:361.819404602051

CID:5324247

Update Time:2025-05-27

{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

- 2-[(2-chlorobenzyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate
- [2-[(2-chlorophenyl)methylamino]-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
- {[(2-CHLOROPHENYL)METHYL]CARBAMOYL}METHYL 2-(4-ETHOXYPHENYL)ACETATE
- STL194374
- 2-((2-chlorobenzyl)amino)-2-oxoethyl 2-(4-ethoxyphenyl)acetate
- {[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate
- Inchi： 1S/C19H20ClNO4/c1-2-24-16-9-7-14(8-10-16)11-19(23)25-13-18(22)21-12-15-5-3-4-6-17(15)20/h3-10H,2,11-13H2,1H3,(H,21,22)
- InChI Key： DLDVRCIHBVXIGF-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1CNC(COC(CC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 9
Complexity: 424
XLogP3: 3.5
Topological Polar Surface Area: 64.599

{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-3159-2μmol	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-3159-5μmol	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-3159-10μmol	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-3159-20μmol	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-3159-1mg	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	1mg	$54.0	2023-09-07
Life Chemicals	F6609-3159-2mg	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	2mg	$59.0	2023-09-07
Life Chemicals	F6609-3159-3mg	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	3mg	$63.0	2023-09-07
Life Chemicals	F6609-3159-4mg	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	4mg	$66.0	2023-09-07
Life Chemicals	F6609-3159-5mg	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	5mg	$69.0	2023-09-07
Life Chemicals	F6609-3159-10mg	{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate	1331301-49-5	10mg	$79.0	2023-09-07

{[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate Related Literature

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Additional information on {[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

Comprehensive Analysis of {[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1331301-49-5)

The compound {[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1331301-49-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the 2-chlorophenyl moiety, carbamoyl linkage, and 4-ethoxyphenyl acetate ester. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules. The presence of both aromatic and ester components suggests potential applications in drug delivery systems or as an intermediate in synthetic chemistry.

In recent years, the demand for custom synthesis and high-purity intermediates has grown significantly, driven by advancements in precision medicine and green chemistry. Researchers frequently search for compounds like 1331301-49-5 to explore their structure-activity relationships (SAR) or to develop novel enzyme inhibitors. The 2-chlorophenyl group, for instance, is often associated with enhanced binding affinity in target proteins, while the ethoxy substituent may improve solubility—a critical factor in formulation development.

From a synthetic perspective, the preparation of {[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate typically involves multi-step organic reactions, such as amidation and esterification. Laboratories focusing on small-molecule libraries or medicinal chemistry often prioritize such compounds due to their modularity. The CAS No. 1331301-49-5 is frequently indexed in databases like SciFinder and Reaxys, where queries related to aryl acetate derivatives or chlorophenyl-based scaffolds yield this compound as a candidate for further study.

Environmental and regulatory considerations also play a role in the compound's applications. With increasing emphasis on sustainable chemistry, researchers evaluate the biodegradability and toxicity profiles of intermediates like 1331301-49-5. Computational tools such as QSAR modeling help predict these properties early in the development process, aligning with the principles of green synthesis. This aligns with trending searches for eco-friendly chemical alternatives and safer solvents in industrial processes.

In summary, {[(2-chlorophenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate represents a versatile building block in modern chemistry. Its structural complexity and functional diversity make it valuable for addressing challenges in drug discovery, material science, and catalysis. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in synthetic methodologies and application-driven research.